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Compound of Interest

Compound Name: Gabapentin-d10

Cat. No.: B12047118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties of Gabapentin-d10. It is designed to be a vital resource for researchers, scientists,

and professionals engaged in drug development and analytical chemistry. This guide delves

into the fundamental physicochemical characteristics, analytical methodologies, and relevant

biological pathways associated with this deuterated analog of Gabapentin.

Core Chemical and Physical Properties
Gabapentin-d10, the deuterated form of Gabapentin, is primarily utilized as an internal

standard in pharmacokinetic studies and clinical monitoring of Gabapentin through mass

spectrometry-based methods. Its chemical and physical properties are crucial for its application

and handling.
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Property Value Source

IUPAC Name

2-[1-

(aminomethyl)-2,2,3,3,4,4,5,5,

6,6-

decadeuteriocyclohexyl]acetic

acid

--INVALID-LINK--

CAS Number 1126623-20-8 --INVALID-LINK--

Molecular Formula C₉H₇D₁₀NO₂ [Various Suppliers]

Molecular Weight 181.30 g/mol --INVALID-LINK--

pKa
3.68 (acidic), 10.70 (basic) (for

Gabapentin)
--INVALID-LINK--

XLogP3 -1.1 --INVALID-LINK--

Solubility

Soluble in methanol.

Gabapentin has a high

solubility in water.[1]

[Various Suppliers]

Storage Temperature -20°C [Various Suppliers]

Note: Some physical properties such as pKa are for the non-deuterated Gabapentin, as

specific experimental data for Gabapentin-d10 is not readily available. The isotopic labeling is

not expected to significantly alter these properties.

Experimental Protocols
The primary application of Gabapentin-d10 is as an internal standard for the quantification of

Gabapentin in biological matrices by Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS). Below is a detailed, generalized protocol based on established methods.[2][3]

Quantification of Gabapentin in Human Plasma using
LC-MS/MS with Gabapentin-d10 as an Internal Standard
1. Materials and Reagents:
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Gabapentin and Gabapentin-d10 reference standards

Human plasma (blank)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Protein precipitation plates or microcentrifuge tubes

2. Preparation of Stock and Working Solutions:

Prepare individual stock solutions of Gabapentin and Gabapentin-d10 in methanol at a

concentration of 1 mg/mL.

Prepare a series of working standard solutions of Gabapentin by serially diluting the stock

solution with a methanol/water mixture (e.g., 50:50 v/v) to create calibration standards.

Prepare a working internal standard (IS) solution of Gabapentin-d10 in the same diluent at a

fixed concentration (e.g., 100 ng/mL).

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample (calibration standard, quality control, or unknown sample), add

20 µL of the Gabapentin-d10 internal standard working solution.

Add 300 µL of cold acetonitrile or methanol to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

4. LC-MS/MS Conditions:
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Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to ensure separation of Gabapentin from endogenous

plasma components (e.g., start with 5% B, ramp to 95% B, and re-equilibrate).

Flow Rate: 0.4 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Gabapentin: Precursor ion (Q1) m/z 172.1 -> Product ion (Q3) m/z 154.1.

Gabapentin-d10: Precursor ion (Q1) m/z 182.1 -> Product ion (Q3) m/z 164.1.

Optimize other MS parameters such as collision energy, declustering potential, and source

temperature for maximum signal intensity.

5. Data Analysis:

Quantify Gabapentin in the samples by calculating the peak area ratio of the analyte to the

internal standard.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of Gabapentin in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Visualizations
Signaling Pathway of Gabapentin's Presynaptic
Inhibition
The following diagram illustrates the proposed mechanism of action for Gabapentin in inhibiting

presynaptic GABAergic transmission, a process that is dependent on Protein Kinase A (PKA).

[4] While this pathway is described for Gabapentin, it is presumed to be identical for its

deuterated analog.

Presynaptic Terminal

Postsynaptic Neuron

Gabapentin PKA
Activates

GABA Release Inhibition

Leads to

Locus Coeruleus
Neuron

Disinhibition of

Descending
Noradrenergic

System Activation

Activates

Click to download full resolution via product page

Caption: Proposed signaling pathway of Gabapentin-mediated presynaptic inhibition.

Experimental Workflow for Gabapentin Quantification
This diagram outlines the logical workflow for the quantification of Gabapentin in biological

samples using Gabapentin-d10 as an internal standard via LC-MS/MS.
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Caption: Experimental workflow for LC-MS/MS analysis of Gabapentin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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